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Compound of Interest

Compound Name: Carbazole Potassium Salt

CAS No.: 6033-87-0

Cat. No.: B1366906

Get Quote

Executive Summary
Potassium Carbazolide (Carbazole Potassium Salt; CAS: 6033-87-0) represents a critical

nucleophilic species in the synthesis of N-functionalized tricyclic heterocycles. Unlike neutral

carbazole, which requires harsh in situ deprotonation, the isolated or pre-formed potassium salt

offers superior stoichiometric control, enhanced solubility in polar aprotic media, and specific

cation-directed regioselectivity.

This guide details the physiochemical behavior of potassium carbazolide, its mechanistic

advantages over sodium/lithium counterparts, and provides a validated protocol for its use in

synthesizing N-alkylated pharmaceutical intermediates (e.g., precursors for Rimcazole or

Alectinib analogs).

Part 1: Chemical Identity & Physiochemical Profile
The utility of potassium carbazolide stems from the high pKa of the parent carbazole (~19.9 in

DMSO) and the large ionic radius of the potassium cation (1.38 Å), which creates a "looser" ion

pair compared to lithium or sodium analogs. This results in higher nucleophilicity of the

carbazole nitrogen.
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Table 1: Physiochemical Specifications
Property Specification Relevance to Synthesis

CAS Number 6033-87-0
Global identifier for regulatory

compliance.[1]

Formula
1:1 Stoichiometry implies one

reactive site (Nitrogen).

Appearance White to gray/brown powder

Color variance often indicates

trace oxidation; high purity is

white.

Solubility

High: DMF, DMSO, DMAcMod:

THF (solvated)Low: Toluene,

Hexane

Requires polar aprotic solvents

to dissociate the K+ and

expose the N-anion.

Basicity Strong Base / Nucleophile

Extremely moisture sensitive;

hydrolyzes to Carbazole +

KOH.

Melting Point >300°C (Decomposes)

Thermally stable, allowing

high-temperature reactions

(e.g., Ullmann coupling).

Part 2: Mechanistic Advantages in Drug Synthesis
The "Potassium Effect" in N-Alkylation
In pharmaceutical synthesis, N-alkylation of carbazole is often competing with side reactions or

incomplete conversion. The choice of the potassium counter-ion is deliberate:

Solvent-Separated Ion Pairs: The large

ion is more easily solvated by polar aprotic solvents (like DMF) than

or

. This separation renders the carbazolide anion "naked," significantly increasing its

reaction rate with alkyl halides.
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Regioselectivity: While carbazole is predominantly an N-nucleophile, the "soft" nature of the

potassium cation minimizes coordination to the hard electrophilic centers, favoring direct N-

attack over C-alkylation side reactions that can occur with harder Lewis acids.

Moisture Control & Stoichiometry
Using pre-formed potassium carbazolide (or generating it under strict anhydrous conditions)

prevents the formation of hydroxide byproducts. In reactions with hydrolytically unstable

electrophiles (e.g., epoxides or acid chlorides), the presence of water—generated if one were

to use Carbazole + KOH in situ without azeotropic removal—would destroy the reagent.

Part 3: Validated Experimental Protocol
Target Application: Synthesis of N-(3-chloropropyl)carbazole (Key intermediate for Rimcazole).

Protocol: Anhydrous N-Alkylation
Note: All steps must be performed under an inert atmosphere (Nitrogen or Argon).

Reagents
Substrate: Potassium Carbazolide (Isolated) or Carbazole (1.0 eq) + KH (1.1 eq).

Electrophile: 1-bromo-3-chloropropane (1.2 eq).

Solvent: Anhydrous DMF (Dimethylformamide).

Step-by-Step Methodology
Preparation (In-Situ Method):

Charge a flame-dried 3-neck flask with Carbazole (16.7 g, 100 mmol) and anhydrous DMF

(100 mL).

Cool to 0°C. Carefully add Potassium Hydride (KH) (30% dispersion in oil, washed with

hexane) portion-wise. Caution:

gas evolution.
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Stir at room temperature for 1 hour until gas evolution ceases and a clear/light brown

solution of Potassium Carbazolide forms.

Alternative: Charge commercially available Potassium Carbazolide (20.5 g) directly into

DMF.

Alkylation:

Cool the carbazolide solution to 0°C.

Add 1-bromo-3-chloropropane (18.9 g, 120 mmol) dropwise over 20 minutes. The reaction

is exothermic.

Allow the mixture to warm to room temperature and stir for 4–6 hours.

Validation: Monitor by TLC (Hexane:EtOAc 9:1). The Carbazole spot (

) should disappear; product spot appears at higher

.

Workup:

Quench the reaction by pouring onto ice-water (500 mL). The product will precipitate as a

solid.

Filter the solid and wash with copious water to remove residual DMF and KBr salts.

Recrystallize from Ethanol/Water to yield white crystalline needles.

Part 4: Visualization of Pathways
Diagram 1: Synthesis & Reactivity Workflow
This diagram illustrates the transformation from neutral carbazole to the active pharmaceutical

intermediate (API) precursor, highlighting the critical role of the potassium cation.
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Mechanistic Advantage
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Caption: Workflow converting neutral carbazole to N-alkylated intermediates via the activated

Potassium Carbazolide species.

Diagram 2: Comparative Cation Effects
This decision tree helps researchers select the correct salt form based on reaction conditions.

Select Carbazole Salt
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Max Nucleophilicity
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- Sterically hindered electrophiles

- Low temperature activation
- Avoiding C-alkylation
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Caption: Decision matrix for selecting Potassium Carbazolide over Li/Na variants based on

solubility and reactivity requirements.

Part 5: Handling, Stability & Safety
Stability Profile
Potassium Carbazolide is hygroscopic and hydrolytically unstable.

Reaction:

Consequence: The regeneration of KOH introduces hydroxide ions, which are harder

nucleophiles and can cause side reactions (e.g., hydrolysis of ester groups elsewhere in the

molecule).

Safety Protocols
Inhalation: The dust is a severe respiratory irritant.[2] Use a localized exhaust or a powder

containment hood.

Skin Contact: Highly corrosive due to the formation of KOH upon contact with skin moisture.

Double-gloving (Nitrile) is mandatory.

Storage: Must be stored under Argon or Nitrogen. Commercial containers often come with a

septum; do not open to air. Use a cannula or glovebox for transfer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

